Cas no 104353-07-3 (2-PHENYLDIBENZOTHIOPHENE)
2-PHENYLDIBENZOTHIOPHENE structure
Product Name:2-PHENYLDIBENZOTHIOPHENE
CAS No:104353-07-3
MF:C18H12S
MW:260.352883338928
CID:126177
PubChem ID:13527245
Update Time:2025-04-18
2-PHENYLDIBENZOTHIOPHENE Chemical and Physical Properties
Names and Identifiers
-
- 2-PHENYLDIBENZOTHIOPHENE
- 2-Phenyldibenzothiophene500µg
- Dibenzothiophene,2-phenyl
- 104353-07-3
- SCHEMBL1755437
- DTXSID50542980
- 2-Phenyldibenzo[b,d]thiophene
- 2-phenyl-dibenzo[b,d]thiophene
-
- Inchi: 1S/C18H12S/c1-2-6-13(7-3-1)14-10-11-18-16(12-14)15-8-4-5-9-17(15)19-18/h1-12H
- InChI Key: NCCZPCNIFWBWKC-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2C2C=C(C3C=CC=CC=3)C=CC1=2
Computed Properties
- Exact Mass: 260.06600
- Monoisotopic Mass: 260.06597156g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 28.24000
- LogP: 5.72150
2-PHENYLDIBENZOTHIOPHENE Related Literature
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1. Preparation and Diels–Alder reactivity of benzothieno[2,3-c]- and benzothieno[3,2-c]-pyran-3-ones, benzothiophene-2,3-quinodimethane analogues; synthesis of dibenzothiophenesP. Mark Jackson,Christopher J. Moody J. Chem. Soc. Perkin Trans. 1 1990 681
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2. Reaction pathways for the cyclization of ortho-thioalkyl and ortho-thioaryl substituted phenyl radicals with alkynes. Reaction of o-methylthioarenediazonium tetrafluoroborates with alkynes to give 2-substituted benzo[b]thiophenesRino Leardini,Gian Franco Pedulli,Antonio Tundo,Giuseppe Zanardi J. Chem. Soc. Chem. Commun. 1985 1390
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